Cas no 5440-53-9 (Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester
• CAS No: 5440-53-9
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 368484
• PubChem ID: 227956
• Update Time: 2025-04-19

Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester
• diethyl 2-acetamido-2-[(2-methylphenyl)methyl]propanedioate
• 2-acetylamino-2-(2-methylbenzyl)malonic acid diethyl ester
• AC1L5FVE
• AC1Q63ZZ
• Acetamino-(2-methyl-benzyl)-malonsaeure-diethy
• acetylamino-(2-methyl-benzyl)-malonic acid diethyl ester
• Acetylamino-(2-methyl-benzyl)-malonsaeure-diaethylester
• AR-1I4613
• CTK5A0870
• diethyl (N-acetylamido)[(2-methylphenyl)methyl]malonate
• diethyl (N-acetylamino)[(2-methylphenyl)methyl]malonate
• diethyl acetamido(2-methylbenzyl)malonate
• NSC20179
• AKOS024326166
• Diethyl acetamido[(2-methylphenyl)methyl]propanedioate
• 5440-53-9
• DTXSID40281119
• NSC-20179
• diethyl 2-(acetylamino)-2-(2-methylbenzyl)malonate

• Inchi： 1S/C17H23NO5/c1-5-22-15(20)17(18-13(4)19,16(21)23-6-2)11-14-10-8-7-9-12(14)3/h7-10H,5-6,11H2,1-4H3,(H,18,19)
• InChI Key： MLOGBFRWXSOGML-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC1C=CC=CC=1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 321.15769
• Monoisotopic Mass: 321.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.133
• Boiling Point: 466.4°Cat760mmHg
• Flash Point: 235.9°C
• Refractive Index: 1.51
• PSA: 81.7